N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[2-[[cyclohexyl(methyl)amino]methyl]phenyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C21H27N3OS/c1-24(17-10-4-3-5-11-17)15-16-9-6-7-13-19(16)23-20(25)18-12-8-14-22-21(18)26-2/h6-9,12-14,17H,3-5,10-11,15H2,1-2H3,(H,23,25)
• InChI Key: AHPVKFWMTPMMPP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1NC(=O)C2=C(N=CC=C2)SC)C3CCCCC3
• Molecular Formula: C21H27N3OS
• Molecular Weight: 369.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has an amide group (-CONH2), a sulfanyl group (-SH), and a cyclohexyl group, which is a six-membered carbon ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The exact structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present in the molecule. For example, the amide group might be hydrolyzed to produce a carboxylic acid and an amine. The sulfanyl group could potentially undergo oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups and their arrangement within the molecule. For example, the presence of an amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and boiling point.

Future Directions

The future research directions for this compound would depend on its intended use and observed properties. It could potentially be studied for various applications based on the properties of its functional groups.